Cas no 261952-03-8 (2-Methyl-5-(trifluoromethyl)benzonitrile)

2-Methyl-5-(trifluoromethyl)benzonitrile structure

261952-03-8 structure

Product Name:2-Methyl-5-(trifluoromethyl)benzonitrile

CAS No:261952-03-8

Molecular Formula:C₉H₆NF₃

Molecular Weight:185.14584

MDL:MFCD01631594

CID:252644

PubChem ID:2775594

2-Methyl-5-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

- 2-Methyl-5-(trifluoromethyl)benzonitrile
- Benzonitrile,2-methyl-5-(trifluoromethyl)-
- 2-methyl-5-trifluoromethylbenzonitrile
- DTXSID40379601
- A20980
- AKOS005063911
- C13389
- SCHEMBL4235811
- 261952-03-8
- FT-0647708
- Benzonitrile, 2-methyl-5-(trifluoromethyl)-
- PS-8505
- AM61873
- NKYUMNAHEJWIND-UHFFFAOYSA-N
- MFCD01631594
- 2-Methyl-5-trifluoromethyl-benzonitrile
- DB-067570
- +Expand
- MDL： MFCD01631594
- InChIKey： NKYUMNAHEJWIND-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6F3N/c1-6-2-3-8(9(10,11)12)4-7(6)5-13/h2-4H,1H3
- SMILES： CC1=CC=C(C=C1C#N)C(F)(F)F

Computed Properties

Exact Mass: 185.04500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 185.04523368g/mol
Heavy Atom Count: 13
Complexity: 225
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 2.88548
PSA: 23.79000
Boiling Point: 213.7±35.0 ºC (760 Torr),
Flash Point: 83.0±25.9 ºC,
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

2-Methyl-5-(trifluoromethyl)benzonitrile Security Information

Symbol: GHS06
Dangerous goods sign： Xi
Hazard Statement： H311,H302,H332,H315,H319
Warning Statement： P280H,P305
P351
P338,P309,P310
Signal Word：Danger
HazardClass：6.1

2-Methyl-5-(trifluoromethyl)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-5-(trifluoromethyl)benzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002SO2-250mg	Benzonitrile, 2-methyl-5-(trifluoromethyl)-	261952-03-8	98%	250mg	$17.00
A2B Chem LLC	AB29666-250mg	2-Methyl-5-(trifluoromethyl)benzonitrile	261952-03-8	98%	250mg	$71.00
Aaron	AR002SWE-250mg	Benzonitrile, 2-methyl-5-(trifluoromethyl)-	261952-03-8	98%	250mg	$16.00
abcr	AB129738-5 g	2-Methyl-5-(trifluoromethyl)benzonitrile, 98%; .	261952-03-8	98%	5 g	€164.60	2023-07-20
Alichem	A013006346-250mg	2-Methyl-5-(trifluoromethyl)benzonitrile	261952-03-8	97%	250mg	$494.40	2023-09-02
Ambeed	A125652-250mg	2-Methyl-5-(trifluoromethyl)benzonitrile	261952-03-8	98%	250mg	$19.0	2024-08-03
Apollo Scientific	PC0455-250mg	2-Methyl-5-(trifluoromethyl)benzonitrile	261952-03-8	98%	250mg	£13.00	2023-09-02
Chemenu	CM153381-25g	2-Methyl-5-(trifluoromethyl)benzonitrile	261952-03-8	95+%	25g	$523
Crysdot LLC	CD12090393-25g	2-Methyl-5-(trifluoromethyl)benzonitrile	261952-03-8	97%	25g	$559	2024-07-24
eNovation Chemicals LLC	D502568-1g	2-Methyl-5-(trifluoroMethyl)benzonitrile	261952-03-8	97%	1g	$215	2022-09-09

2-Methyl-5-(trifluoromethyl)benzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:261952-03-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:261952-03-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Methyl-5-(trifluoromethyl)benzonitrile Related Literature

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Sebastian Stockerl Org. Chem. Front., 2016,3, 277-280
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J. Mater. Chem. A, 2023,11, 15563-15564
3. Carbon scaffold structured silicon anodes for lithium-ion batteries

Juchen Guo,Xilin Chen,Chunsheng Wang J. Mater. Chem., 2010,20, 5035-5040
4. Anisotropic magnetoresistance and electronic features of the candidate topological compound praseodymium monobismuthide†

X.-L. Ge,W.-Z. Meng,Z.-D. Han,B. Qian,W. Zhao,X.-F. Jiang,Y. Fang,S. Ju Phys. Chem. Chem. Phys., 2023,25, 25573-25580
5. Catalyst design insights from modelling a titanium-catalyzed multicomponent reaction†

Kelly E. Aldrich,Dhwani Kansal,Aaron L. Odom Faraday Discuss., 2019,220, 208-230
6. Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†

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7. Design of nanomaterials for applications in maternal/fetal medicine

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Chem. Soc. Rev., 2005,34, 3-6
9. A nitric oxide quantitative assay by a glyceraldehyde 3-phosphate dehydrogenase/phosphoglycerate kinase/firefly luciferase optimized coupled bioluminescent assay†

Simone M. Marques,Joaquim C. G. Esteves da Silva Anal. Methods, 2014,6, 3741-3750
10. Luminescence properties and energy transfer of La3Ga5SiO14:Eu3+, Tb3+ phosphors

Xiang-Gang Zuo,Yi Wang,Yang-Bin Fu CrystEngComm, 2021,23, 4194-4204

Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:261952-03-8)2-Methyl-5-(trifluoromethyl)benzonitrile

Purity:99%

Quantity:25g

Price($):385.0